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Compound of Interest

Compound Name: Vinyltriacetoxysilane

Cat. No.: B1195284

Essential Safety and Handling Guide for
Vinyltriacetoxysilane

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides immediate, essential safety and logistical
information for handling Vinyltriacetoxysilane, including personal protective equipment (PPE)
recommendations, operational procedures, and disposal plans.

Chemical Identifier:

Property Value

Chemical Name Vinyltriacetoxysilane

CAS Number 4130-08-9

Molecular Formula C8H1206Si

Synonyms Triacetoxyvinylsilane, VTAS

Hazard Summary

Vinyltriacetoxysilane is a combustible liquid that causes severe skin burns and eye damage.
[1][2] It reacts with water and moisture to release acetic acid, which can be irritating.[3][4]
Inhalation may cause irritation to the respiratory tract.[1]
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Personal Protective Equipment (PPE)

The following table summarizes the recommended PPE for handling Vinyltriacetoxysilane to
minimize exposure risk.

PPE Category Item Standard/Specification

) ] ] Neoprene or nitrile rubber
Hand Protection Chemical-resistant gloves
gloves are recommended.[1]

Chemical goggles or a face

shield should be worn.[1]
Eye and Face Protection Safety goggles or face shield Contact lenses should not be

worn when handling this

chemical.[1]

Wear suitable protective
Body Protection Protective clothing clothing to prevent skin

contact.[1]

A combination organic

. i N ] vapor/acid gas (yellow
Respiratory Protection NIOSH-certified respirator ) ) )

cartridge) respirator is

recommended.[1]

Operational Plan for Safe Handling

Adherence to the following procedural steps is critical for safely handling
Vinyltriacetoxysilane.

o Ventilation: Always work in a well-ventilated area, such as a chemical fume hood, to prevent
the accumulation of vapors.[1]

» Avoid Contact: Take all necessary precautions to avoid direct contact with the skin, eyes, and
clothing.[1] Do not breathe vapors or mists.[1]

o Grounding: When transferring material, ground and bond containers to prevent static
discharge.[5] Use only non-sparking tools.[1]
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e Hygiene: Wash hands thoroughly with mild soap and water after handling and before eating,
drinking, or smoking.[1] Contaminated clothing should be washed before reuse.[1]

» Storage: Store in a cool, well-ventilated place in a tightly closed container.[1] Keep away
from heat, sparks, and open flames.[1] Incompatible materials include oxidizing agents,
peroxides, and strong bases.[1]

Emergency Procedures

Immediate action is crucial in the event of accidental exposure.

Exposure Route First-Aid Measures

Remove the individual to fresh air and keep
Inhalation them at rest in a comfortable breathing position.

[1] Seek medical advice if you feel unwell.[1]

Immediately remove all contaminated clothing.
[1] Wash the affected area with plenty of soap

Skin Contact ) ] ) .
and water.[1] Seek immediate medical attention.

[1]

Immediately flush the eyes thoroughly with

water for at least 15 minutes.[1] If present,
Eye Contact ) o

remove contact lenses and continue rinsing.[1]

Get immediate medical attention.[1]

Do NOT induce vomiting.[2] Rinse the mouth
_ with water.[2] Never give anything by mouth to
Ingestion , .
an unconscious person.[1] Call a physician or

poison control center immediately.[1]

Spill and Disposal Plan

Proper containment and disposal are essential to prevent environmental contamination and
further exposure.

Spill Response:
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In the event of a spill, evacuate unnecessary personnel from the area.[1] The cleanup crew
must be equipped with the proper personal protective equipment.[1] Prevent the spill from
entering sewers and public waters.[1] Use an absorbent material to collect the spill, then sweep
or shovel it into an appropriate container for disposal.[1]

Disposal:

Dispose of Vinyltriacetoxysilane and any contaminated materials in accordance with local,
state, and federal regulations.[1] The material may be incinerated by a licensed waste disposal
facility.[1] Avoid release into the environment.[1]

Experimental Workflow: Vinyltriacetoxysilane Spill
Response

The following diagram outlines the step-by-step procedure for responding to a
Vinyltriacetoxysilane spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. gelest.com [gelest.com]

e 2. sigmaaldrich.com [sigmaaldrich.com]

3. Vinyltriacetoxysilane | C8H1206Si | CID 77780 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 4. Vinyltriacetoxysilane - Hazardous Agents | Haz-Map [haz-map.com]

e 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

« To cite this document: BenchChem. [Personal protective equipment for handling
Vinyltriacetoxysilane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1195284#personal-protective-equipment-for-
handling-vinyltriacetoxysilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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